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Compound of Interest

Compound Name: Heptyl benzoate

cat. No.: B14017024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties, synthesis,
and analysis of heptyl benzoate, a benzoate ester recognized for its applications in various
scientific and industrial fields. This document is intended to serve as a core resource for
professionals in research and development.

Chemical Identification and Properties

Heptyl benzoate is scientifically known by its IUPAC name, heptyl benzoate.[1] It is
unambiguously identified in chemical databases and regulatory documents by its CAS number,
7155-12-6.[2][3][4][5][6]

Data Presentation: Physicochemical Properties of Heptyl Benzoate

The following table summarizes the key quantitative data and physical properties of heptyl
benzoate.
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Property Value Source

IUPAC Name heptyl benzoate PubChem[1]

LookChem, P&S Chemicals,
CAS Number 7155-12-6 The Good Scents Company,
NIST WebBook[2][3][4][5]

PubChem, NIST WebBook[1]

Molecular Formula C14H2002 5]
Molecular Weight 220.31 g/mol PubChem][3]
- . The Good Scents Company,
Specific Gravity 0.980 @ 25°C
Perflavory[4][5]
) The Good Scents Company,
Refractive Index 1.4925 @ 25°C
Perflavory[4][5]
] The Good Scents Company,
Flash Point 127.78 °C (262.00 °F)

Perflavory[4][5]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of heptyl benzoate are crucial for its
application in research and development.

2.1. Synthesis of Heptyl Benzoate via Fischer Esterification

This protocol describes a general method for the synthesis of heptyl benzoate from benzoic
acid and heptanol using an acid catalyst.

Materials:
e Benzoic acid
e n-Heptanol

e Concentrated Sulfuric Acid (H2SOa4) or other suitable acid catalyst
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Toluene (or another suitable solvent for azeotropic removal of water)

5% Sodium Bicarbonate (NaHCOs) solution

Saturated Sodium Chloride (Brine) solution

Anhydrous Magnesium Sulfate (MgSQOa) or Sodium Sulfate (Na2SOa)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Equipment:

e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, combine benzoic acid and a molar excess of n-
heptanol (e.g., a 1:3 molar ratio). Add a sufficient amount of toluene to facilitate azeotropic
removal of water.

o Catalyst Addition: With continuous stirring, carefully add a catalytic amount of concentrated
sulfuric acid to the mixture.

o Reflux: Assemble the flask with a Dean-Stark apparatus and a reflux condenser. Heat the
mixture to reflux. The water produced during the esterification will be collected in the Dean-
Stark trap. Continue the reflux until no more water is collected, indicating the reaction is
approaching completion.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14017024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a
separatory funnel.

o Neutralization and Extraction: Wash the organic layer sequentially with a 5% sodium
bicarbonate solution to neutralize the acid catalyst, followed by water, and then a final wash
with brine.

e Drying and Solvent Removal: Separate the organic layer and dry it over anhydrous
magnesium sulfate or sodium sulfate. Filter to remove the drying agent and then remove the
solvent and excess heptanol under reduced pressure using a rotary evaporator.

« Purification: The crude heptyl benzoate can be further purified by vacuum distillation if
necessary.

2.2. Analysis of Heptyl Benzoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-
volatile compounds like heptyl benzoate.

Instrumentation and Conditions (Typical):
o Gas Chromatograph: Equipped with a split/splitless injector and a mass selective detector.

e Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm
ID, 0.25 pm film thickness is commonly used for benzoate ester analysis.

e Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).
e Injector Temperature: 250°C.

o Oven Temperature Program: An initial temperature of around 70-90°C, held for a few
minutes, followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of
approximately 280°C, held for several minutes.

e Mass Spectrometer:

o Transfer Line Temperature: 280°C.
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o lon Source Temperature: 230°C.
o lonization Mode: Electron lonization (El) at 70 eV.
o Scan Range: m/z 50-350.

Sample Preparation:

e Prepare a standard stock solution of heptyl benzoate in a suitable solvent (e.g., ethanol or
hexane).

» For liquid samples, a direct injection or a liquid-liquid extraction (LLE) into an appropriate
organic solvent may be performed.

» For solid or semi-solid matrices, headspace sampling or solid-phase microextraction (SPME)
can be employed to isolate the volatile heptyl benzoate.

e An internal standard (e.g., another ester with a similar structure that is not present in the
sample) can be added for accurate quantification.

Data Analysis:

« ldentification: The retention time and the fragmentation pattern in the mass spectrum of the
analyte peak are compared to a known standard of heptyl benzoate.

o Quantification: A calibration curve is generated using a series of standard solutions of known
concentrations. The concentration of heptyl benzoate in the sample is determined by
comparing its peak area to the calibration curve.

Visualized Workflow: Synthesis of Heptyl Benzoate

The following diagram illustrates the Fischer esterification process for synthesizing heptyl
benzoate.
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Caption: Fischer Esterification workflow for Heptyl Benzoate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14017024#heptyl-benzoate-iupac-name-and-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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